Cas no 77500-01-7 (Carbamothioic acid, methyl(4-nitrophenyl)-, O-phenyl ester)

Carbamothioic acid, methyl(4-nitrophenyl)-, O-phenyl ester structure
77500-01-7 structure
Product Name:Carbamothioic acid, methyl(4-nitrophenyl)-, O-phenyl ester
CAS No:77500-01-7
MF:C14H12N2O3S
MW:288.321681976318
CID:1786433
Update Time:2024-11-27

Carbamothioic acid, methyl(4-nitrophenyl)-, O-phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamothioic acid, methyl(4-nitrophenyl)-, O-phenyl ester
    • Carbamothioic acid, methyl(4-nitrophenyl)-, O-phenyl ester (9CI)
    • Inchi: 1S/C14H12N2O3S/c1-15(11-7-9-12(10-8-11)16(17)18)14(20)19-13-5-3-2-4-6-13/h2-10H,1H3
    • InChI Key: QKKSDMDJQIMKER-UHFFFAOYSA-N
    • SMILES: C(=S)(OC1=CC=CC=C1)N(C)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

  • Exact Mass: 288.05696

Experimental Properties

  • Density: 1.355±0.06 g/cm3(Predicted)
  • Boiling Point: 425.8±47.0 °C(Predicted)
  • PSA: 55.61
  • pka: -5.19±0.50(Predicted)
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